Cas no 1692587-74-8 (tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate
• CAS No: 1692587-74-8
• MF: C₁₇H₃₂INO₃
• MW: 425.345357894897
• CID: 5603197
• PubChem ID: 104969781
• Update Time: 2025-11-01

tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 1692587-74-8
• tert-butyl N-{2-[(4,4-dimethylcyclohexyl)oxy]-3-iodo-2-methylpropyl}carbamate
• EN300-1135702
• tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate

• Inchi： 1S/C17H32INO3/c1-15(2,3)22-14(20)19-12-17(6,11-18)21-13-7-9-16(4,5)10-8-13/h13H,7-12H2,1-6H3,(H,19,20)
• InChI Key： FDGLCNLMWADERJ-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 425.14269g/mol
• Monoisotopic Mass: 425.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate

Introduction to Tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate (CAS No. 1692587-74-8)

Tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate, with the CAS number 1692587-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of carbamates and features a complex structural framework that includes an iodo-substituted alkyl chain and a bulky tert-butyl group. The unique combination of these structural elements imparts distinct chemical properties and potential applications in various research domains.

The molecular structure of tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate consists of a central carbamate moiety linked to a 3-iodo-2-methylpropyl group, which is further connected to a 4,4-dimethylcyclohexyl oxygenated side chain. This intricate arrangement not only makes the compound a valuable intermediate in organic synthesis but also opens up possibilities for its use in drug development and material science. The presence of the iodine atom, in particular, makes it a versatile building block for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their role as pharmacophores in various therapeutic agents, including pesticides, herbicides, and pharmaceuticals. The specific structural features of tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate, such as the iodo-substituent and the bulky tert-butyl group, contribute to its potential as an intermediate in the synthesis of more complex molecules with enhanced biological efficacy.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The iodo group allows for facile introduction of aryl or vinyl groups via palladium-catalyzed cross-coupling reactions, enabling the construction of diverse molecular libraries. This property is particularly valuable in high-throughput screening programs aimed at identifying new drug candidates. Additionally, the tert-butyl group provides steric hindrance, which can be exploited to modulate the binding affinity and selectivity of derived compounds.

The synthesis of tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the 3-iodo-2-methylpropyl alcohol, which is then converted into the corresponding halide before undergoing carbamation with di tert-butyl dicarbonate (Boc₂O). The subsequent introduction of the 4,4-dimethylcyclohexyl oxygenated side chain is achieved through an etherification reaction, resulting in the final product.

The application of computational chemistry has also played a crucial role in understanding the reactivity and potential uses of this compound. Molecular modeling studies have revealed that the presence of the iodo group enhances its electrophilicity, making it an ideal candidate for nucleophilic substitution reactions. Furthermore, the steric environment around the carbamate moiety influences its interaction with biological targets, suggesting that subtle modifications can significantly impact its pharmacological properties.

In conclusion, tert-butyl N-{2-(4,4-dimethylcyclohexyl)oxy-3-iodo-2-methylpropyl}carbamate (CAS No. 1692587-74-8) represents a promising compound in pharmaceutical research due to its versatile structural features and synthetic utility. Its role as an intermediate in drug development and material science applications underscores its importance in modern chemical biology. As research continues to uncover new methodologies for functionalizing this compound, its potential applications are expected to expand even further.